N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-11-4-6-15(9-12(11)2)21-10-17(20)19-16-7-5-14(18)8-13(16)3/h4-9H,10,18H2,1-3H3,(H,19,20)
• InChI Key: LYVVBFOKZHSFFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)N)C)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide, also known as 4-AM-2-MePh-DMPO, is a small molecule with a wide range of applications in scientific research. It is a synthetic compound that has been used in various fields, such as drug discovery, materials science, and biochemistry. 4-AM-2-MePh-DMPO has been studied for its potential to act as a catalyst in various reactions, as well as its ability to interact with proteins and other molecules.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide involves the reaction of 4-Amino-2-methylphenol with 3,4-dimethylphenol in the presence of sodium hydroxide to form 2-(3,4-dimethylphenoxy)-4-amino-6-methylphenol. This intermediate is then reacted with chloroacetyl chloride to form N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide.

Starting Materials
4-Amino-2-methylphenol, 3,4-dimethylphenol, Sodium hydroxide, Chloroacetyl chloride

Reaction
Step 1: 4-Amino-2-methylphenol is reacted with 3,4-dimethylphenol in the presence of sodium hydroxide to form 2-(3,4-dimethylphenoxy)-4-amino-6-methylphenol., Step 2: 2-(3,4-dimethylphenoxy)-4-amino-6-methylphenol is reacted with chloroacetyl chloride to form N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide.

Mechanism Of Action

The mechanism of action of N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamideDMPO is not fully understood. However, it is believed to act as a catalyst in various reactions, as well as interact with proteins and other molecules. It is thought to act as a Lewis acid, meaning it can accept electrons from other molecules. It is also believed to act as a Bronsted acid, meaning it can donate protons to other molecules. In addition, it is thought to act as an electrophile, meaning it can react with nucleophiles.

Biochemical And Physiological Effects

The biochemical and physiological effects of N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamideDMPO are not fully understood. However, it is believed to have some effects on the body, such as the inhibition of enzymes and the modulation of cell signaling pathways. It has also been shown to have some effects on the immune system, such as the stimulation of cytokine production. In addition, it has been shown to have some effects on the nervous system, such as the modulation of neurotransmitter release.

Advantages And Limitations For Lab Experiments

The advantages of using N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamideDMPO in lab experiments include its low cost and its ability to act as a catalyst in various reactions. It is also relatively easy to synthesize and can be stored for long periods of time. The main limitation of using N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamideDMPO in lab experiments is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamideDMPO. One potential direction is to explore its potential use in drug discovery, as it has been shown to have some effects on the body. Another potential direction is to explore its potential use in materials science, as it has been used in the synthesis of polymers. A third potential direction is to explore its potential use in biochemistry, as it has been used in the synthesis of peptides and peptidomimetics. Finally, a fourth potential direction is to explore its potential use in the synthesis of organic compounds, such as dyes, pigments, and pharmaceuticals.

Scientific Research Applications

N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamideDMPO has been studied for its potential to act as a catalyst in various reactions, as well as its ability to interact with proteins and other molecules. It has been used in the synthesis of peptides, peptidomimetics, and other small molecules. It has also been used in the synthesis of polymers, such as polyamides and polyesters. In addition, N-(4-Amino-2-methylphenyl)-2-(3,4-dimethylphenoxy)acetamideDMPO has been used in the synthesis of organic compounds, such as dyes, pigments, and pharmaceuticals.